Cas no 2137992-28-8 (Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate)

• Product Name: Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate
• CAS No: 2137992-28-8
• MF: C₁₂H₉ClFNO₂
• MW: 253.656765699387
• CID: 5998486
• PubChem ID: 165800271
• Update Time: 2025-05-20

Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-703712
• methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate
• 2137992-28-8
• Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate

• Inchi： 1S/C12H9ClFNO2/c1-6-3-4-9(14)7-5-8(12(16)17-2)11(13)15-10(6)7/h3-5H,1-2H3
• InChI Key： MTOYPMLTWMWGMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C(=CC=C(C)C2=N1)F

Computed Properties

• Exact Mass: 253.0305844g/mol
• Monoisotopic Mass: 253.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate

Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate (CAS No. 2137992-28-8): A Comprehensive Overview

Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate (CAS No. 2137992-28-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique quinoline core structure, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The presence of both chloro and fluoro substituents, along with a methyl group, contributes to its distinct chemical profile and potential biological activities.

The quinoline scaffold is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In particular, the introduction of halogen atoms such as chlorine and fluorine can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules, enhancing their binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced therapeutic efficacy and reduced side effects. The compound Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate is part of this growing trend, with investigations aiming to uncover its potential applications in treating various diseases. Its structural features suggest that it may interact with enzymes and receptors involved in critical biological pathways, making it a promising candidate for further pharmacological studies.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carboxylate moiety in its structure allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility makes Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate a versatile building block for drug discovery efforts.

Recent studies have begun to explore the biological activity of this compound using both in vitro and in vivo models. Preliminary findings indicate that it may possess inhibitory effects on certain enzymes and receptors associated with inflammation and cancer progression. These results are particularly exciting as they highlight the compound's potential as a lead molecule for developing new therapeutic strategies.

The synthesis of Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired quinoline core structure efficiently. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding interactions between Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate and biological targets, providing valuable insights into its mechanism of action. These computational studies are complemented by experimental investigations, which aim to validate the theoretical predictions and refine our understanding of the compound's behavior.

In conclusion, Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its properties continues to grow, so too does its potential to contribute to the discovery of novel therapeutic agents that can address unmet medical needs.